6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95%
Overview
Description
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid (6-FHPNA) is a synthetic derivative of nicotinic acid (NA) that has been studied for its potential applications in a variety of scientific research areas. 6-FHPNA is a potent inhibitor of monoamine oxidase (MAO) enzymes, and it has been found to have a variety of biochemical and physiological effects when used in laboratory experiments.
Scientific Research Applications
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been studied for its potential applications in a variety of scientific research areas. It has been studied for its potential use as an inhibitor of MAO enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine. 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has also been studied for its potential applications in the treatment of depression and anxiety, as well as its potential use as an anti-inflammatory agent. In addition, 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been studied for its potential role in the modulation of the immune system, as well as its potential use as an antioxidant.
Mechanism of Action
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been found to inhibit MAO enzymes by binding to their active sites, which prevents them from breaking down neurotransmitters such as serotonin and dopamine. This inhibition of MAO enzymes results in increased levels of these neurotransmitters, which can have a variety of effects on the body. In addition, 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been found to have anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects when used in laboratory experiments. It has been found to increase the levels of serotonin and dopamine in the brain, which can have a variety of effects on mood and behavior. In addition, 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% has been found to have anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% in laboratory experiments has a number of advantages. It is a potent inhibitor of MAO enzymes, and it has been found to have a variety of biochemical and physiological effects when used in laboratory experiments. In addition, 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% is relatively easy to synthesize and cost-effective, making it a desirable choice for laboratory experiments. However, there are some limitations to the use of 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% in laboratory experiments. It is a relatively new compound, and its long-term effects on the body are not yet fully understood. In addition, 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% is not approved for use in humans, so its effects on humans are not yet known.
Future Directions
The potential future directions of 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% research are numerous. Further research could be done to better understand its effects on the body and its potential therapeutic applications. In addition, further research could be done to explore its potential use as an inhibitor of MAO enzymes, as well as its potential use as an anti-inflammatory and antioxidant agent. Finally, further research could be done to explore its potential use in the treatment of depression and anxiety, as well as its potential use in the modulation of the immune system.
Synthesis Methods
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% can be synthesized through a two-step process. First, 4-fluoro-2-hydroxyphenylacetic acid is reacted with sodium hydroxide to form the corresponding sodium salt. This is then reacted with nicotinic acid to form 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95%. This method has been found to be efficient and cost-effective, and it is widely used in the synthesis of 6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95% for scientific research applications.
properties
IUPAC Name |
6-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-8-2-3-9(11(15)5-8)10-4-1-7(6-14-10)12(16)17/h1-6,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSKTZEJTBRMCRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)C2=NC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695624 |
Source
|
| Record name | 6-(4-Fluoro-6-oxocyclohexa-2,4-dien-1-ylidene)-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Fluoro-2-hydroxyphenyl)nicotinic acid | |
CAS RN |
1261912-09-7 |
Source
|
| Record name | 6-(4-Fluoro-6-oxocyclohexa-2,4-dien-1-ylidene)-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-hydroxy-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylate](/img/structure/B6300084.png)
